Cas no 33328-23-3 (Carbamimidothioic acid, N,N-diethyl-N'-phenyl-, phenyl ester)
33328-23-3 structure
Product Name:Carbamimidothioic acid, N,N-diethyl-N'-phenyl-, phenyl ester
CAS No:33328-23-3
MF:C17H20N2S
MW:284.419102668762
CID:1461285
PubChem ID:3725476
Update Time:2025-04-20
Carbamimidothioic acid, N,N-diethyl-N'-phenyl-, phenyl ester Chemical and Physical Properties
Names and Identifiers
-
- Carbamimidothioic acid, N,N-diethyl-N'-phenyl-, phenyl ester
- phenyl N,N-diethyl-N'-phenylcarbamimidothioate
- DTXSID90395573
- phenyl-N,N-diethyl-N'-phenylcarbamimidothioate
- 33328-23-3
-
- Inchi: 1S/C17H20N2S/c1-3-19(4-2)17(18-15-11-7-5-8-12-15)20-16-13-9-6-10-14-16/h5-14H,3-4H2,1-2H3/b18-17+
- InChI Key: WRBKMCXEGQHJLT-ISLYRVAYSA-N
- SMILES: S(C1C=CC=CC=1)/C(=N/C1C=CC=CC=1)/N(CC)CC
Computed Properties
- Exact Mass: 284.1349
- Monoisotopic Mass: 284.13471982g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 20
- Rotatable Bond Count: 6
- Complexity: 287
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.8
- Topological Polar Surface Area: 40.9Ų
Experimental Properties
- PSA: 15.6
Carbamimidothioic acid, N,N-diethyl-N'-phenyl-, phenyl ester Related Literature
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Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
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Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
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Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
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David White,Sean R. Stowell Biomater. Sci., 2017,5, 463-474
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